Methyl 6-(methylamino)-5-nitronicotinate

• IUPAC Name: methyl 6-(methylamino)-5-nitropyridine-3-carboxylate
• InChI: InChI=1S/C8H9N3O4/c1-9-7-6(11(13)14)3-5(4-10-7)8(12)15-2/h3-4H,1-2H3,(H,9,10)
• InChI Key: SKQONNBJDANXBF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=N1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C8H9N3O4
• DSSTOX Substance ID: DTXSID20593525
• Molecular Weight: 211.17 g/mol
• CAS RN: 211915-52-5

Description

Methyl 6-(methylamino)-5-nitronicotinate, also known as Methyl MNAN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a nitro-containing heterocyclic compound that belongs to the class of nicotinonitriles.

Scientific Research Applications

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Spectroscopic Studies

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Mechanism of Action

Target of Action

Methyl 6-(methylamino)-5-nitronicotinate is a complex compound with potential biological activity It’s important to note that the identification of a compound’s primary targets is a crucial step in understanding its mechanism of action. This typically involves extensive biochemical and pharmacological research .

Synthesis routes and methods

Procedure details

1.6 g (7.4 mmol) of methyl 6-chloro-5-nitronicotinate (see Bernie et al., J. Chem. Soc. 1951, 2590) were stirred in 20 mL of 40% aqueous methylamine solution at room temperature for 30 minutes. The reaction mixture was then diluted with ice water, the yellow precipitate formed was filtered off and dried. Yield: 1.2 g (80% of theory); Rf value: 0.66 (silica gel; ethyl acetate/ethanol/glacial acetic acid=90:5:5).